Cas no 2228169-00-2 (1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2228169-00-2
• MF: C₉H₉BrClFO₂
• MW: 283.521964788437
• CID: 5970006
• PubChem ID: 165645818
• Update Time: 2025-06-09

1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol
• EN300-1927854
• 2228169-00-2

• Inchi： 1S/C9H9BrClFO2/c1-14-9-6(8(13)4-12)2-5(11)3-7(9)10/h2-3,8,13H,4H2,1H3
• InChI Key： LQGRSLDFRGXHKO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C(CF)O)Cl

Computed Properties

• Exact Mass: 281.94585g/mol
• Monoisotopic Mass: 281.94585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol

Introduction to 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228169-00-2)

1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol, identified by its CAS number 2228169-00-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with bromine, chlorine, and methoxy groups, alongside a fluoroethyl side chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and the versatility of its functional groups.

The phenyl core of 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol is a common motif in many bioactive molecules, often serving as a scaffold for interactions with biological targets. The presence of bromine and chlorine at the 3rd and 5th positions, respectively, introduces electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex pharmaceuticals. Additionally, the methoxy group at the 2nd position adds another layer of functional diversity, enabling further modifications and derivatization.

The fluoroethyl side chain in this compound is particularly noteworthy, as fluorine-containing compounds are frequently incorporated into drugs due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluorine atom can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This makes 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol an intriguing candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The structural features of 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol suggest that it may have potential applications in this area. For instance, the phenyl ring and its substituents could interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have hinted at its potential as an intermediate in the synthesis of compounds that exhibit neuroprotective properties.

The synthesis of 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of bromine and chlorine substituents typically involves halogenation reactions, while the fluoroethyl side chain can be incorporated through nucleophilic substitution or other fluorination techniques. The methoxy group is often introduced via methylation or etherification reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, can be employed to streamline the synthesis and improve efficiency.

Once synthesized, 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol can be subjected to various biochemical assays to evaluate its potential bioactivity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess its effects on biological pathways relevant to specific diseases. The results from these studies will provide valuable insights into the compound's pharmacological profile and its potential as a lead molecule for drug development.

The versatility of 1-(3-bromo-5-chloro-2-methoxyphenyl)-2-fluoroethan-1-ol also makes it a valuable intermediate for the synthesis of more complex molecules. By further functionalizing its structure, researchers can generate libraries of derivatives with tailored properties for specific applications. For example, additional substituents can be introduced to enhance solubility, improve pharmacokinetic profiles, or target particular biological pathways more effectively.

In conclusion, 1-(3-bromo-5-chloro - 2 - methoxyphenyl) - 2 - fluoroethan - 1 - ol (CAS No . 2228169 - 00 - 2 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive candidate for further exploration . As our understanding of biological mechanisms continues to evolve , compounds like this one will play an increasingly important role in the development of novel therapeutic agents .